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Compound Focus: Estradiol undecylate

CAS No.: 3571-53-7

Cat. No.: S527453

Estradiol Undecylate Clinical Dosing &
Pharmacokinetics

Table 1: Clinical Dosing Regimens for Estradiol Undecylate

L Typical Administration . L

Indication Key Clinical Notes & Citations
Dosage Route & Frequency

Prostate Cancer 100 mg every Intramuscular (IM) High-dose estrogen therapy; largely
3-4 weeks injection [1] superseded by GnRH analogues and

antiandrogens [1].

Suppression of 50-100 mg Intramuscular (IM) Used in the treatment of sex offenders

Sex Drive every 3-4 injection [1] [1].
weeks

Feminizing 100 to 800 Intramuscular (IM) Used off-label/protocol; wide dosing

Hormone Therapy mg per month injection [1] range reported in literature [1].

Table 2: Pharmacokinetic Properties of Estradiol Esters (Single Dose) | Estradiol Ester | Formulation |

Approximate Duration of Action | Key Pharmacokinetic Insight | Citations | | :--- | === | 1= | === | === | |
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Estradiol Undecylate | Oil solution (IM) | 1 to 4 months | Duration is dose-dependent: 10-12.5 mg lasts 1-2
months; 25-50 mg lasts 2-4 months [1]. | | Estradiol Valerate | Oil solution (IM) | ~2 weeks | Shorter
duration and faster absorption compared to longer esters like undecylate [2]. | | Estradiol Cypionate | Oil

solution (IM) | ~2-3 weeks | An intermediate-acting ester [2]. |

Experimental Protocols & Research Methodology

Pharmacokinetic Profile Characterization

¢ Objective: To define the concentration-time curve and key pharmacokinetic parameters of estradiol
undecylate in a research model.

e Dosing: Administer a single dose via intramuscular injection. The literature uses weight-based dosing
(e.g., 10-50 mg) or fixed doses (e.g., 100 mg) [1] [2].

¢ Sampling: Collect serial blood samples at predetermined time points post-dose (e.g., pre-dose, 24h,
72h, 7d, 14d, 28d, and weekly/bi-weekly thereafter to cover the long duration).

¢ Bioanalysis: Measure serum estradiol levels using a validated method (e.g., LC-MS/MS or ELISA).
The ester itself is a prodrug and is rapidly cleaved to release estradiol [1].

o Data Analysis: Fit the concentration-time data to a pharmacokinetic model to determine Cmax,
Tmax, half-life, and AUC [2].

Testosterone Suppression Efficacy

e Objective: To evaluate the efficacy and durability of testosterone suppression.

e Study Design: Administer estradiol undecylate and monitor serum testosterone levels over the
injection interval. Correlate testosterone levels with estradiol concentrations.

e Dosing: Use a clinically relevant dose (e.g., 100 mg IM) [1].

¢ Endpoint Measurement: Measure serum testosterone at baseline and at regular intervals. Assess
the time to achieve castration levels (e.g., <50 ng/dL or the deeper <20 ng/dL) and the duration of
sustained suppression [3].

¢ Mechanism Investigation: The suppression is primarily mediated via negative feedback on the
hypothalamic-pituitary-gonadal (HPG) axis, reducing gonadotropin secretion [4].

Key Considerations for Researchers

e Drug Status: Estradiol undecylate is a discontinued pharmaceutical product and was never
marketed in the United States. Sourcing for research may be challenging [1].
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e Dose-Dependent Duration: A critical property for experimental design is that the duration of action is
highly dependent on the injected dose [1].

o Safety and Cardiovascular Monitoring: Early clinical studies, particularly in men with prostate
cancer, reported a considerable incidence of cardiovascular complications (e.g., edema,
thrombophlebitis, DVT, MI) with high-dose (100 mg/month) estradiol undecylate [1]. Appropriate
safety monitoring should be incorporated into research protocols.

Visualizing Metabolic and Mechanistic Pathways

The following diagram illustrates the metabolic activation of estradiol undecylate and its subsequent

mechanism of action for testosterone suppression.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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